Cas no 117235-22-0 ((5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester)
117235-22-0 structure
Product Name:(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester
CAS No:117235-22-0
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD12963546
CID:2101786
PubChem ID:49782545
Update Time:2025-03-28
(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-1H-indol-3-yl)-acetic acid methyl ester
- 1H-Indole-3-acetic acid,5-bromo-,methyl ester
- Methyl 5-Bromoindole-3-acetate
- methyl 2-(5-bromo-1H-indol-3-yl)acetate
- AKOS024174518
- CS-0377160
- Z1509484229
- SCHEMBL2081979
- SY048037
- (5-Bromo-1H-indol-3-yl)acetic acid methyl ester
- SSWHBDSYYMBTKI-UHFFFAOYSA-N
- Methyl-2-(5-bromo-1H-indol-3-yl)acetate
- DTXSID10678532
- MFCD12963546
- A1-02078
- AC3071
- 117235-22-0
- Methyl (5-bromo-1H-indol-3-yl)acetate
- 1H-Indole-3-acetic acid, 5-bromo-, methyl ester
- DB-060982
- (5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester
-
- MDL: MFCD12963546
- Inchi: 1S/C11H10BrNO2/c1-15-11(14)4-7-6-13-10-3-2-8(12)5-9(7)10/h2-3,5-6,13H,4H2,1H3
- InChI Key: SSWHBDSYYMBTKI-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CN2)CC(=O)OC
Computed Properties
- Exact Mass: 266.98900
- Monoisotopic Mass: 266.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- PSA: 42.09000
- LogP: 2.64590
(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B702465-1mg |
(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester |
117235-22-0 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B702465-2mg |
(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester |
117235-22-0 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B702465-10mg |
(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester |
117235-22-0 | 10mg |
$ 115.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D776661-1g |
Methyl 5-Bromoindole-3-acetate |
117235-22-0 | 95% | 1g |
$495 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1447830-1g |
Methyl 2-(5-bromo-1H-indol-3-yl)acetate |
117235-22-0 | 98% | 1g |
¥4536.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D776661-1g |
Methyl 5-Bromoindole-3-acetate |
117235-22-0 | 95% | 1g |
$495 | 2025-02-27 | |
| eNovation Chemicals LLC | D776661-1g |
Methyl 5-Bromoindole-3-acetate |
117235-22-0 | 95% | 1g |
$495 | 2025-02-27 |
(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
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